Cas no 1393547-40-4 (6-Chloro-3-iodo-1H-pyrazolo[3,4-D]pyrimidine)

• Product Name: 6-Chloro-3-iodo-1H-pyrazolo[3,4-D]pyrimidine
• CAS No: 1393547-40-4
• MF: C₅H₂ClIN₄
• MW: 280.453650951386
• MDL: MFCD21604208
• CID: 4593689
• PubChem ID: 72214431
• Update Time: 2025-07-31

6-Chloro-3-iodo-1H-pyrazolo[3,4-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine
• FCH1564119
• AB76632
• AX8219967
• 1H-Pyrazolo[3,4-d]pyrimidine, 6-chloro-3-iodo-
• 1393547-40-4
• SCHEMBL21380833
• DS-15911
• DB-414910
• 6-chloro-3-iodo-2H-pyrazolo[3,4-d]pyrimidine
• AKOS022183059
• C72567
• SY269618
• CS-0059016
• MFCD21604208
• 6-Chloro-3-iodo-1H-pyrazolo[3,4-D]pyrimidine

• MDL： MFCD21604208
• Inchi： 1S/C5H2ClIN4/c6-5-8-1-2-3(7)10-11-4(2)9-5/h1H,(H,8,9,10,11)
• InChI Key： YUSZIWUWJGUQFX-UHFFFAOYSA-N
• SMILES： IC1=C2C=NC(=NC2=NN1)Cl

Computed Properties

• Exact Mass: 279.90127g/mol
• Monoisotopic Mass: 279.90127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.8

6-Chloro-3-iodo-1H-pyrazolo[3,4-D]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C